Cas no 2138087-58-6 (3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138087-58-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6540851
• PubChem ID: 165787525
• Update Time: 2025-07-18

3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138087-58-6
• 3-(ethylamino)-4,4-dimethylcyclohexan-1-ol
• EN300-1159158
• 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-4-11-9-7-8(12)5-6-10(9,2)3/h8-9,11-12H,4-7H2,1-3H3
• InChI Key： SFCMJEZDKGUXPC-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)NCC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol

Professional Introduction to 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138087-58-6)

3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol, with the CAS number 2138087-58-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex cyclohexane backbone and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable candidate for further investigation in various biochemical pathways and drug discovery initiatives.

The chemical structure of 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol consists of a cyclohexane ring substituted with two methyl groups at the 4-position and an ethylamino group at the 3-position. This arrangement contributes to its distinct physical and chemical properties, which are crucial for its interaction with biological targets. The presence of the ethylamino group particularly highlights its potential as a pharmacophore, a key structural feature that can influence the compound's binding affinity and efficacy in biological systems.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The structural motif of 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol bears a resemblance to certain known bioactive compounds that interact with serotonin and dopamine receptors. Preliminary studies have suggested that this compound may exhibit properties relevant to central nervous system (CNS) pharmacology, making it a promising candidate for further exploration in the treatment of neurological disorders.

The synthesis of 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition metal-catalyzed reactions, have been employed to construct the desired stereocenter efficiently. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in synthetic chemistry that enable the production of such intricate molecules.

The pharmacological profile of 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol is still under active investigation. Initial in vitro studies have shown potential interactions with various receptors and enzymes, suggesting multiple possible mechanisms of action. For instance, its ability to modulate serotonin receptor activity could be relevant in the context of depression and anxiety disorders. Additionally, its interaction with dopamine receptors may open avenues for research into neurodegenerative diseases such as Parkinson's disease.

The potential therapeutic applications of this compound are broad and warrant further exploration. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex drug candidates. By understanding how 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol interacts with biological targets, scientists can design derivatives with enhanced efficacy and reduced side effects. This iterative process is fundamental to modern drug discovery and development.

The use of computational modeling techniques has also been instrumental in studying 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol. Molecular docking simulations can predict how this compound binds to specific receptors, providing insights into its mechanism of action. These computational approaches complement experimental data and accelerate the drug discovery process by identifying promising candidates for further validation.

In conclusion, 3-(Ethylamino)-4,4-dimethylcyclohexan-1-ol (CAS No. 2138087-58-6) represents a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis showcases the capabilities of modern organic chemistry, while preliminary pharmacological studies highlight its promise as a lead molecule for drug development. As research continues to uncover more about its properties and interactions, this compound is poised to play a crucial role in advancing our understanding of neurological disorders and developing novel treatments.